molecular formula C12H9ClF6O B8776478 2-(3,5-Bis(trifluoromethyl)phenyl)-2-methylpropanoyl chloride

2-(3,5-Bis(trifluoromethyl)phenyl)-2-methylpropanoyl chloride

Cat. No.: B8776478
M. Wt: 318.64 g/mol
InChI Key: SFEVQUPISPQHOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3,5-Bis(trifluoromethyl)phenyl)-2-methylpropanoyl chloride is a useful research compound. Its molecular formula is C12H9ClF6O and its molecular weight is 318.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9ClF6O

Molecular Weight

318.64 g/mol

IUPAC Name

2-[3,5-bis(trifluoromethyl)phenyl]-2-methylpropanoyl chloride

InChI

InChI=1S/C12H9ClF6O/c1-10(2,9(13)20)6-3-7(11(14,15)16)5-8(4-6)12(17,18)19/h3-5H,1-2H3

InChI Key

SFEVQUPISPQHOG-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

15.0 g (50 mmol) 2-(3,5-bis-trifluoromethyl-phenyl)-2-methyl-propionic acid were dissolved in 127.5 ml dichloromethane in the presence of 0.75 ml DMF. 8.76 ml (2 eq.) Oxalyl chloride were added and after 4.5 hours, the solution was rotary evaporated to dryness. 9 ml Toluene were added and the resulting solution was again rotary evaporated, then dried under high vacuum yielding 16.25 g (quant.) of 2-(3,5-bis-trifluoromethyl-phenyl)-2-methyl-propionyl chloride as a yellow oil of 86% purity according to HPLC analysis. NMR (250 MHz, CDCl3): 7.86 (br s, 1H); 7.77, (br s, 2H, 3 Harom); 1.77 (s, 6H, 2 CH3).
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
127.5 mL
Type
solvent
Reaction Step One
Name
Quantity
0.75 mL
Type
solvent
Reaction Step One
Quantity
8.76 mL
Type
reactant
Reaction Step Two

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